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Compound of Interest

Compound Name: 4-Ethyl-1,3-dioxolan-2-one

Cat. No.: B1220457

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 1,2-
butylene carbonate (also known as 4-ethyl-1,3-dioxolan-2-one). The information is curated for
researchers, scientists, and professionals in drug development who require precise data for
formulation, synthesis, and analytical applications. This document summarizes key quantitative
data in a structured format, details the experimental methodologies for their determination, and
visualizes relevant synthetic pathways.

Core Physical and Chemical Properties

1,2-Butylene carbonate is a cyclic carbonate ester recognized for its utility as a polar aprotic
solvent, particularly in applications such as electrolytes for lithium-ion batteries and as a

versatile chemical intermediate. Its physical characteristics are crucial for its application and
handling. It presents as a clear, colorless liquid with an ether-like or characteristic odor.[1][2]

Quantitative Physical Properties

The following table summarizes the key physical properties of 1,2-butylene carbonate,
compiled from various scientific and technical sources. Discrepancies in reported values can be
attributed to different experimental conditions and measurement techniques.
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Property Value
Molecular Formula CsHsOs
Molecular Weight 116.12 g/mol
) 1.107 g/cm3[3][4], 1.14 g/cm?3 at 25°C[1][5],
Density
1.141 g/cm3[6], 1.15 g/cm?3[7][8]
- _ 238.7 °C at 760 mmHg[3][9], 240 °C at 1000
Boiling Point
hPa[1], 250 °C[6], 74-80 °C at 0.8 Torr[4]
Melting Point -45 °C[1][3][4], -50 °C[6], -53 °C[5]
) 121 °C (closed cup)[1], 128.4 °C[3][9], 135 °C[4]
Flash Point

[6]

Refractive Index

1.426 - 1.428[4]

Vapor Pressure

0.024 hPa at 20 °C[1]

Solubility

Soluble in cold water[1]

Log P (octanol/water)

0[1], 0.099 (estimated)[9]

Experimental Protocols for Property Determination

The following sections outline the standard experimental methodologies for determining the key

physical properties of liquid compounds like 1,2-butylene carbonate.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. Acommon and accurate method for its determination is distillation.[8][10]

Methodology:

o Asample of 1,2-butylene carbonate (approximately 5-10 mL) is placed in a round-bottom

distillation flask.

e Aboiling chip is added to ensure smooth boiling.
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e The flask is fitted with a distillation head, a condenser, and a collection flask. A thermometer
is positioned so that the top of the bulb is level with the side arm of the distillation head.

e The flask is gently heated.

e The temperature is recorded when the liquid begins to boil and a steady stream of distillate is
collected. This constant temperature is the boiling point.[11]

The atmospheric pressure should be recorded as the boiling point is pressure-dependent.

Determination of Density

The density of a liquid is its mass per unit volume. This can be determined using a pycnometer
or by direct mass and volume measurements.[1][4]

Methodology (using a graduated cylinder and balance):

An empty, dry 25 mL graduated cylinder is weighed on an analytical balance.

e A known volume of 1,2-butylene carbonate (e.g., 20 mL) is added to the graduated cylinder.
The volume is read from the bottom of the meniscus.[4]

o The graduated cylinder containing the liquid is reweighed.

e The mass of the 1,2-butylene carbonate is calculated by subtracting the mass of the empty
cylinder from the mass of the filled cylinder.

e The density is calculated by dividing the mass of the liquid by its volume.

¢ For higher accuracy, measurements should be repeated, and the average value should be
taken.[12] The temperature of the liquid should also be recorded as density is temperature-
dependent.[4]

Determination of Refractive Index

The refractive index of a liquid is a measure of how much the path of light is bent, or refracted,
when entering the liquid. It is a characteristic property that can be used for identification and
purity assessment. An Abbe refractometer is a common instrument for this measurement.[7]
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Methodology (using an Abbe refractometer):

e The refractometer is calibrated using a standard liquid with a known refractive index.
o Afew drops of 1,2-butylene carbonate are placed on the prism of the refractometer.
e The prism is closed and the light source is adjusted.

e The adjustment knob is turned until the boundary line between the light and dark fields is
sharp and centered in the crosshairs of the eyepiece.

e The refractive index is read from the instrument's scale.

e The temperature is controlled and recorded as the refractive index is temperature-
dependent.

Synthesis of 1,2-Butylene Carbonate: Experimental
Workflows

The synthesis of 1,2-butylene carbonate can be achieved through several routes. The following
diagrams illustrate the logical flow of three common synthetic methods.
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Caption: Synthesis of 1,2-butylene carbonate from 1,2-butanediol and hexachloroacetone.[13]
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Caption: A two-step process for the synthesis of epoxybutane via a butylene carbonate
intermediate.[14]
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Caption: Synthesis of 1,2-butylene carbonate via the cycloaddition of 1,2-butylene oxide and
CO2.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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